Cas no 1117-59-5 (Pentanoic acid, hexylester)

Pentanoic acid, hexylester Properties

Names and Identifiers

• Pentanoic acid, hexylester
• hexyl pentanoate
• 1-Hexyl n-valerate
• Hexyl n-valerate
• Hexyl valerate
• Hexyl valerianate
• Hexylvalerat
• Valeriansaeure-hexylester
• valeric acid hexyl ester
• +Expand

• InChIKey： YERFHJZYNMRVLO-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H22O2/c1-3-5-7-8-10-13-11(12)9-6-4-2/h3-10H2,1-2H3
• SMILES： CCCCCCOC(CCCC)=O

Computed Properties

• Exact Mass: 186.16200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 9
• Heavy Atom Count: 13
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 3.30010
• PSA: 26.30000
• Refractive Index: n20/D 1.421
• Boiling Point: 220.8°C (estimate)
• Melting Point: -63.1°C
• Density: 0.863 g/mL at 20 °C(lit.)

Pentanoic acid, hexylester Security Information

• WGK Germany：3

Pentanoic acid, hexylester Customs Data

• HS CODE：2915600000
• Customs Data：

  China Customs Code:

  2915600000

  Overview:

  HS:2915600000 butyrate\Valeric acid, its salts and esters VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2915600000 butanoic acids and pentanoic acids and their salts and esters VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%